Cas no 625115-55-1 (Riociguat)

• Product Name: Riociguat
• CAS No: 625115-55-1
• MF: C₂₀H₁₉FN₈O₂
• MW: 422.415665864944
• MDL: MFCD19443708
• CID: 68503
• Update Time: 2025-04-18

Riociguat Chemical and Physical Properties

Names and Identifiers

• Riociguat
• N-[4,6-Diamino-2-[1-[(2-fluorophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-3-yl]-5-pyrimidinyl]-N-methylcarbamic acid methyl ester
• Methyl (4,6-diaMino-2-(1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridin-3-yl)pyriMidin-5-yl)(Methyl)carbaMate
• methyl N-[4,6-diamino-2-[1-[(2-fluorophenyl)methyl]pyrazolo[3,4-b]pyridin-3-yl]pyrimidin-5-yl]-N-methylcarbamate
• Adempas
• BAY 632521
• BAY 63-2521
• CHEBI:76018
• Methyl N-(4,6-diamino-2-{1-((2-fluorophenyl)methyl)-1H-pyrazolo(3,4-b)pyridin-3-yl}pyrimidin-5-yl)-N-methylcarbamate
• riociguatum
• UNII-RU3FE2Y4XI

• MDL： MFCD19443708
• Inchi： 1S/C20H19FN8O2/c1-28(20(30)31-2)15-16(22)25-18(26-17(15)23)14-12-7-5-9-24-19(12)29(27-14)10-11-6-3-4-8-13(11)21/h3-9H,10H2,1-2H3,(H4,22,23,25,26)
• InChI Key： WXXSNCNJFUAIDG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C2C(=CC=CN=2)C(C2N=C(C(=C(N)N=2)N(C(=O)OC)C)N)=N1

Computed Properties

• Exact Mass: 422.16177
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.51
• Boiling Point: 567.2°C at 760 mmHg
• PSA: 138.07

Riociguat Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month